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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Red sodium salt is a versatile azo dye widely employed in analytical chemistry and
microbiology as a pH indicator. Its distinct color change over a specific pH range makes it an
invaluable tool for various applications in water quality assessment. These applications range
from classical acid-base titrations to determine acidity and alkalinity to microbiological tests for
the identification of bacterial contamination. This document provides detailed application notes
and protocols for the use of Methyl Red sodium salt in water quality testing.

Chemical Properties and Mechanism of Action

Methyl Red is a weak acid that undergoes a distinct color change as the pH of a solution
varies. The color transition is a result of a change in the molecular structure of the dye upon
protonation. In acidic solutions, the protonated form of Methyl Red exists, which is red. In
alkaline solutions, the deprotonated form predominates, which is yellow.

Chemical Name: 2-((4-(dimethylamino)phenyl)diazenyl)benzoic acid, sodium salt Chemical
Formula: CisH14N3sNaO:z Molecular Weight: 291.28 g/mol

The pH-dependent equilibrium and the corresponding structural change of Methyl Red are
fundamental to its function as an indicator.
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Signaling Pathway of Methyl Red pH Indication

Caption: pH-dependent equilibrium of Methyl Red.

Quantitative Data

The following tables summarize the key quantitative properties of Methyl Red sodium salt.

Table 1: pH Indicator Properties of Methyl Red

Property Value Reference
pKa 5.1 [1]
pH range for color change 4.4 (red) - 6.2 (yellow) [1][2]13]
Color in acidic solution (pH <
Red [4][5]
4.4)
Color in transition range (pH
Orange [4][5]
4.4-6.2)
Color in alkaline solution (pH >
Yellow [4][5]
6.2)
Table 2: Spectrophotometric Data for Methyl Red
Wavelength of Maximum
Form . Reference
Absorption (Amax)
Acidic (HMR) ~520 nm [6]
Basic (MR™) ~425 nm
Isobestic Point ~460 nm

Application 1: Determination of Water Alkalinity by

Titration
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Alkalinity of water is its capacity to neutralize acids and is primarily attributed to the presence of
carbonate, bicarbonate, and hydroxide ions. Methyl Red is used as an indicator for the
determination of total alkalinity.

Experimental Protocol

This protocol is based on standard methods for the examination of water and wastewater.
1. Reagents and Equipment:

e Methyl Red Indicator Solution (0.1% w/v): Dissolve 0.1 g of Methyl Red sodium salt in 100
mL of distilled water.

o Standard Sulfuric Acid (H2S0Oa4) Solution (0.02 N): Prepare and standardize according to
established laboratory procedures.

e Burette, 50 mL, graduated in 0.1 mL increments
e Pipette, 100 mL

o Erlenmeyer flask, 250 mL

e Magnetic stirrer and stir bar (optional)

2. Procedure:

e Measure 100 mL of the water sample using a pipette and transfer it to a 250 mL Erlenmeyer
flask.

o Add 2-3 drops of Methyl Red indicator solution to the water sample. The solution will turn
yellow if the pH is above 6.2.

« Titrate the sample with standard 0.02 N H2SOa4 solution, swirling the flask continuously, until
the color of the solution changes from yellow to a persistent faint orange/pink. This is the
endpoint.

¢ Record the volume of H2SO4 solution used.
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3. Calculation of Total Alkalinity:

Total Alkalinity (as mg/L CaCOs) = (A x N x 50,000) / mL of sample
Where:

e A=mL of standard H2SOa4 used

e N = Normality of the standard H2SOa4 solution

Experimental Workflow
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1. Pipette 100 mL of water sample
into an Erlenmeyer flask.

2. Add 2-3 drops of
Methyl Red indicator solution.

Solution turns yellow?

es

3. Titrate with standard 0.02 N H2SOa
until color changes to orange/pink.

4. Record the volume
of H2S0a4 used.

G. Calculate Total AIkaIinity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl red - Wikipedia [en.wikipedia.org]
2. gspchem.com [gspchem.com]
3. chemicals.co.uk [chemicals.co.uk]
e 4. ckl2.org [ck12.0rg]
5. chemiis.com [chemiis.com]
6. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols: Methyl Red Sodium
Salt in Water Quality Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147717#use-of-methyl-red-sodium-salt-in-water-
quality-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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